(R)-3-(6-Ethoxy-2-methylsulfanyl-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (3R)-3-(6-ethoxy-2-methylsulfanylpyrimidin-4-yl)oxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C16H25N3O4S/c1-6-21-12-9-13(18-14(17-12)24-5)22-11-7-8-19(10-11)15(20)23-16(2,3)4/h9,11H,6-8,10H2,1-5H3/t11-/m1/s1
• InChI Key: ZTYVQHQQSSPUSZ-LLVKDONJSA-N
• Canonical SMILES: CCOC1=CC(=NC(=N1)SC)OC2CCN(C2)C(=O)OC(C)(C)C
• Isomeric SMILES: CCOC1=CC(=NC(=N1)SC)O[C@@H]2CCN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C16H25N3O4S
• Molecular Weight: 355.5 g/mol

Description

“(R)-3-(6-Ethoxy-2-methylsulfanyl-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester” is a pyrrolidine-based compound featuring a pyrimidine ring substituted with ethoxy (C₂H₅O) and methylsulfanyl (SCH₃) groups at positions 6 and 2, respectively. The (R)-configured pyrrolidine moiety is protected by a tert-butyl carbamate group, which enhances stability during synthetic processes . Its molecular formula is C₁₆H₂₅N₃O₄S (calculated by adjusting substituents from analogous structures in and ), with a molar mass of approximately 371.45 g/mol.

Biological Activity

(R)-3-(6-Ethoxy-2-methylsulfanyl-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester is a compound of significant interest in medicinal chemistry, particularly due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C18H29N3O4S
• Molecular Weight : 373.51 g/mol
• CAS Number : 66570049

The compound features a pyrrolidine ring connected to a pyrimidine moiety, which is often associated with various biological activities including anti-inflammatory and antimicrobial effects.

Biological Activity Overview

The biological activity of (R)-3-(6-Ethoxy-2-methylsulfanyl-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester has been evaluated in various studies, highlighting its potential therapeutic applications. The following sections summarize key findings regarding its activity.

1. Anti-inflammatory Activity

Research indicates that derivatives containing pyrimidine structures exhibit notable anti-inflammatory effects. For instance, compounds similar to (R)-3-(6-Ethoxy-2-methylsulfanyl-pyrimidin-4-yloxy)-pyrrolidine have demonstrated the ability to inhibit cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. In vitro studies reported IC50 values for COX-2 inhibition comparable to established anti-inflammatory drugs like celecoxib .

2. Antimicrobial Properties

Studies have shown that compounds with similar structures possess significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways critical for bacterial survival .

The biological mechanisms through which (R)-3-(6-Ethoxy-2-methylsulfanyl-pyrimidin-4-yloxy)-pyrrolidine exerts its effects include:

• Inhibition of NF-kB Pathway : This pathway is crucial in mediating inflammation and immune responses. Compounds that inhibit NF-kB activation can reduce inflammation and prevent chronic inflammatory diseases .
• Modulation of Cytokine Production : The compound may influence the production of pro-inflammatory cytokines, thereby altering the inflammatory response in various tissues .

Case Studies

Several studies have explored the efficacy of similar compounds in vivo:

• Carrageenan-Induced Paw Edema Model : In this model, compounds structurally related to (R)-3-(6-Ethoxy-2-methylsulfanyl-pyrimidin-4-yloxy)-pyrrolidine were shown to significantly reduce edema formation, indicating potent anti-inflammatory activity .
• Antibacterial Efficacy : A study evaluating the antibacterial properties against Pseudomonas aeruginosa revealed that derivatives exhibited bactericidal effects at concentrations lower than those required for standard antibiotics .

Data Table: Biological Activity Summary

Activity Type	Mechanism	Reference
Anti-inflammatory	COX-2 inhibition
Antimicrobial	Disruption of cell wall
Cytokine modulation	NF-kB pathway inhibition

Comparison with Similar Compounds

Key Structural Differences:

Compound Name	Substituents (Pyrimidine Ring)	Pyrrolidine Modifications	Molecular Formula	Molar Mass (g/mol)
(R)-3-(6-Ethoxy-2-methylsulfanyl-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylate	6-Ethoxy, 2-SCH₃	(R)-configuration, tert-butyl carbamate	C₁₆H₂₅N₃O₄S	371.45
(R)-3-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylate	6-Methoxy (OCH₃)	Same	C₁₅H₂₃N₃O₄S	357.43
(R)-3-(6-Chloro-2-methylsulfanyl-pyrimidin-4-ylamino)-pyrrolidine-1-carboxylate	6-Cl, 2-SCH₃	Amino linkage instead of oxy	C₁₄H₂₁ClN₄O₂S	344.86
(R)-3-(4-Chloro-5-methyl-pyrimidin-2-ylsulfanyl)-pyrrolidine-1-carboxylate	4-Cl, 5-CH₃, 2-S	Sulfanyl at pyrimidine position 2	C₁₄H₂₀ClN₃O₂S	329.85

Notes:

• Ethoxy vs.
• Oxy vs. Amino Linkage: Replacing the oxygen bridge with an amino group (as in ) alters hydrogen-bonding capacity and may affect target binding .
• Chloro Substituents : Chlorine atoms (e.g., in and ) enhance electrophilicity, which could improve reactivity in cross-coupling reactions but may introduce toxicity risks .

Data Gaps :

• Experimental data on solubility, logP, and explicit biological activity for the target compound are absent in the provided evidence.
• Comparative pharmacokinetic studies between ethoxy and methoxy variants are needed to validate structure-activity relationships.